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Compound of Interest

Compound Name: 5-Nitroisophthalic acid

Cat. No.: B126730 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 5-
Nitroisophthalic acid (CAS No. 618-88-2), a key intermediate in the pharmaceutical and dye

industries.[1] This document outlines the experimentally determined physical constants,

detailed methodologies for their measurement, and a logical workflow for these analytical

procedures.

Core Physicochemical Data
The accurate determination of melting and boiling points is crucial for the identification, purity

assessment, and process control of chemical substances.[2] The following table summarizes

the reported values for 5-Nitroisophthalic acid.
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Physical Property Value Notes

Melting Point 259-261 °C [1][3][4][5]

260-264 °C [6][7][8]

261 °C

Boiling Point ~350.79 °C Rough Estimate[1][3]

473.7 °C at 760 mmHg

Note: The variability in reported melting points can be attributed to differences in experimental

conditions and sample purity. The boiling point is often estimated as the compound may

decompose at higher temperatures.

Experimental Protocols
The following sections detail the standard laboratory procedures for the determination of the

melting and boiling points of a solid compound like 5-Nitroisophthalic acid.

Melting Point Determination: Capillary Method
The capillary method is a widely used and reliable technique for determining the melting point

of a solid organic compound.[9]

Principle: A small, powdered sample of the substance is heated at a controlled rate in a

capillary tube. The temperature range from the first appearance of liquid to the complete

liquefaction of the sample is recorded as the melting point range.[10] Pure crystalline solids

typically exhibit a sharp melting point range of 0.5-1.0°C.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or DigiMelt)[11]

Capillary tubes (sealed at one end)

Mortar and pestle or spatula for sample preparation[11]
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Thermometer (calibrated)

Procedure:

Sample Preparation: A small amount of dry 5-Nitroisophthalic acid is finely powdered.[9]

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample, and the tube is tapped gently to pack the solid into the closed end. The sample

height should be 2-4 mm.[10]

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting

point apparatus.[9]

Heating:

For an unknown sample, a rapid heating rate (10-20°C/minute) is used to determine an

approximate melting range.[10][11]

The apparatus is then allowed to cool. For a precise measurement, the sample is heated

rapidly to about 10-15°C below the approximate melting point.[10]

The heating rate is then reduced to 1-2°C per minute to allow for thermal equilibrium

between the sample, heating block, and thermometer.

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire sample

becomes a clear liquid is recorded as the end of the melting range.[10]

Boiling Point Determination: Micro-Boiling Point Method
For small quantities of a substance or for high-boiling point compounds where distillation is not

practical, the micro-boiling point (or Siwoloboff method) is employed.[12]

Principle: A small sample in a test tube containing an inverted capillary tube is heated. As the

temperature rises, the air trapped in the capillary expands and escapes. At the boiling point, the

vapor pressure of the liquid equals the atmospheric pressure, and a steady stream of bubbles

emerges from the capillary. Upon cooling, the vapor pressure drops, and the liquid is drawn into
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the capillary tube. The temperature at which the liquid enters the capillary is the boiling point.

[12][13]

Apparatus:

Small test tube or fusion tube[14]

Capillary tube (sealed at one end)[14]

Heating bath (e.g., paraffin oil) or an aluminum block[14]

Thermometer (calibrated)

Hot plate or Bunsen burner

Procedure:

Sample Preparation: A few milliliters of the liquid (if 5-Nitroisophthalic acid were to be

melted) or a solution in a high-boiling solvent is placed in the test tube.

Capillary Tube Placement: A capillary tube, sealed at one end, is placed in the test tube with

its open end downwards.[14]

Apparatus Setup: The test tube is attached to a thermometer and immersed in a heating

bath, ensuring the sample is below the level of the heating medium.

Heating: The heating bath is heated gradually. A continuous and rapid stream of bubbles will

emerge from the inverted capillary tube as the boiling point is reached.[12]

Cooling and Observation: The heating is discontinued, and the apparatus is allowed to cool

slowly. The stream of bubbles will slow down and stop. The temperature at which the liquid

just begins to enter the capillary tube is recorded as the boiling point.[12][13]

Workflow and Logic Diagrams
To visualize the experimental process, the following diagrams created using Graphviz (DOT

language) illustrate the logical flow of determining the melting and boiling points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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